Cas no 2172029-56-8 (2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid
• CAS No: 2172029-56-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6257334
• PubChem ID: 165531199
• Update Time: 2025-05-19

2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid
• EN300-1561452
• 2172029-56-8
• 2-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-6-29(27(4,5)24(31)32)23(30)15-26(2,3)17-28-25(33)34-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22H,6,15-17H2,1-5H3,(H,28,33)(H,31,32)
• InChI Key： IVTMMIGOSHZPBX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid

Research Brief on 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid (CAS: 2172029-56-8)

The compound 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid (CAS: 2172029-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and drug development. Its unique chemical properties make it a valuable intermediate in the synthesis of bioactive peptides and small-molecule therapeutics.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids. The steric hindrance provided by the 3,3-dimethylbutanamido moiety enhances the stability of the intermediate during coupling reactions, thereby improving the efficiency of peptide chain elongation. Researchers have also explored its potential in the development of peptide-based drugs targeting protein-protein interactions, particularly in oncology and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key building block in the synthesis of a novel class of protease inhibitors. The study demonstrated that the incorporation of this intermediate into the inhibitor scaffold significantly enhanced binding affinity and selectivity for the target enzyme. Furthermore, the Fmoc group facilitated easy deprotection under mild conditions, minimizing side reactions and improving overall yield.

Another notable application of 2172029-56-8 is in the field of bioconjugation. A recent ACS Chemical Biology publication highlighted its use in the site-specific modification of proteins, enabling the attachment of fluorescent probes and other functional groups. The study reported that the compound's reactivity and stability under physiological conditions make it an ideal candidate for developing targeted therapeutics and diagnostic tools.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid. Current research is addressing these issues through the optimization of synthetic routes and the development of novel purification techniques. Advances in continuous flow chemistry and green chemistry principles are expected to further enhance the accessibility of this valuable compound for industrial and academic research.

In conclusion, 2172029-56-8 represents a versatile and highly functionalized intermediate with broad applications in peptide synthesis, drug development, and bioconjugation. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a critical tool in modern chemical biology and pharmaceutical sciences.